EPR detection of alkali-metal cations using novel spin-labelled macrocyclic sensors

Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/CC9960002461

Abstract

The efficacy with which polyazamacrocycles grafted with multiple nitronyl nitroxide spin labels function as EPR-active sensors for metal cations depends upon the ability of the cation to disrupt spin–spin exchange interactions between adjacent radical centres.

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